Cas no 2229632-84-0 (tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate
• CAS No: 2229632-84-0
• MF: C₁₄H₁₉ClF₂N₂O₂
• MW: 320.762669801712
• CID: 5993735
• PubChem ID: 165663257
• Update Time: 2025-06-11

tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate
• EN300-1871740
• tert-butyl N-[2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenyl]carbamate
• 2229632-84-0

• Inchi： 1S/C14H19ClF2N2O2/c1-13(2,3)21-12(20)19-10-6-5-8(15)7-9(10)14(4,18)11(16)17/h5-7,11H,18H2,1-4H3,(H,19,20)
• InChI Key： PGGWKFFCWMXFDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(C(F)F)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.1103119g/mol
• Monoisotopic Mass: 320.1103119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate (CAS No. 2229632-84-0)

The compound tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate (CAS No. 2229632-84-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropropan-2-yl moiety and the 4-chlorophenyl group, make it a valuable intermediate for synthesizing biologically active compounds. Researchers are increasingly interested in this molecule due to its role in drug discovery, particularly in the development of protease inhibitors and kinase modulators.

One of the key reasons for the growing attention on tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate is its versatility in medicinal chemistry. The presence of both amino and carbamate functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing challenges in drug design, such as improving bioavailability and target specificity. Recent studies have highlighted its potential in treating metabolic disorders and inflammatory conditions, aligning with current trends in precision medicine.

From a synthetic perspective, the compound's tert-butyl protecting group enhances its stability during reactions, making it a preferred choice for multi-step syntheses. The difluoropropan-2-yl segment is particularly noteworthy, as fluorine incorporation is a hot topic in modern drug development due to its ability to enhance metabolic stability and binding affinity. These attributes have sparked discussions in forums and publications, with many researchers exploring its applications in fragment-based drug design.

In the context of agrochemical innovation, tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate has shown promise as a precursor for novel crop protection agents. The 4-chlorophenyl moiety is a common feature in many herbicides and fungicides, and its combination with fluorine atoms could lead to products with improved environmental profiles. This aligns with the industry's shift toward sustainable chemistry and reduced ecological impact, a major focus in current agricultural research.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. The difluoropropan-2-yl group produces distinct spectral patterns that aid in structural confirmation, while the carbamate linkage can be monitored using infrared spectroscopy. These analytical aspects are frequently searched by quality control specialists and process chemists working in API manufacturing.

The storage and handling recommendations for tert-butyl N-2-(2-amino-1,1-difluoropropan-2-yl)-4-chlorophenylcarbamate follow standard protocols for amino-carbamate compounds. While not classified as hazardous under normal conditions, proper precautions should be taken to maintain its integrity, including protection from moisture and extreme temperatures. These practical considerations are often queried by laboratory technicians and inventory managers in research institutions.

Looking ahead, the scientific community anticipates expanded applications for this compound, particularly in the development of next-generation therapeutics. Its structural complexity and functional group diversity position it as a valuable building block in combinatorial chemistry libraries. As research continues, we expect to see more publications exploring its potential in addressing unmet medical needs and contributing to green chemistry initiatives.